Cas no 1203188-85-5 (4-4-(2,3-dichlorobenzenesulfonyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 4-4-(2,3-dichlorobenzenesulfonyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyrimidine
• CAS No: 1203188-85-5
• MF: C₁₈H₂₁Cl₂N₅O₂S
• MW: 442.362640142441
• CID: 5795736
• PubChem ID: 45503030
• Update Time: 2025-10-17

4-4-(2,3-dichlorobenzenesulfonyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(2,3-dichlorobenzenesulfonyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyrimidine
• VU0518788-1
• F5670-0145
• SR-01000924294-1
• 1203188-85-5
• SR-01000924294
• 4-[4-(2,3-dichlorobenzenesulfonyl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine
• 4-(4-((2,3-dichlorophenyl)sulfonyl)piperazin-1-yl)-6-(pyrrolidin-1-yl)pyrimidine
• AKOS024516876
• 4-[4-(2,3-dichlorophenyl)sulfonylpiperazin-1-yl]-6-pyrrolidin-1-ylpyrimidine

• Inchi： 1S/C18H21Cl2N5O2S/c19-14-4-3-5-15(18(14)20)28(26,27)25-10-8-24(9-11-25)17-12-16(21-13-22-17)23-6-1-2-7-23/h3-5,12-13H,1-2,6-11H2
• InChI Key： CWBRWNQTCBHMOH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1S(N1CCN(C2C=C(N=CN=2)N2CCCC2)CC1)(=O)=O)Cl

Computed Properties

• Exact Mass: 441.0793015g/mol
• Monoisotopic Mass: 441.0793015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-4-(2,3-dichlorobenzenesulfonyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyrimidine

Comprehensive Overview of 4-4-(2,3-dichlorobenzenesulfonyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyrimidine (CAS No. 1203188-85-5)

The compound 4-4-(2,3-dichlorobenzenesulfonyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyrimidine (CAS No. 1203188-85-5) is a highly specialized pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperazine core linked to a pyrimidine ring via a sulfonyl bridge, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and binding affinity with various biological targets, making it a subject of ongoing studies in medicinal chemistry.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine and targeted therapy. 4-4-(2,3-dichlorobenzenesulfonyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyrimidine aligns with these trends due to its potential role in modulating enzyme activity and signal transduction pathways. Its heterocyclic framework is reminiscent of other clinically validated compounds, which underscores its relevance in the search for new therapeutic agents.

The synthesis of 4-4-(2,3-dichlorobenzenesulfonyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyrimidine involves multi-step organic reactions, including sulfonylation and nucleophilic substitution. These processes highlight the compound's structural complexity and the need for precise chemical optimization to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its molecular properties and ensuring reproducibility in research settings.

One of the most frequently asked questions about this compound revolves around its biological activity and mechanism of action. Preliminary studies suggest that it may interact with protein kinases, which are critical regulators of cellular processes. This has led to speculation about its potential in treating conditions related to cell proliferation and inflammatory responses. However, further in vitro and in vivo studies are required to validate these hypotheses and explore its pharmacokinetic profile.

From an SEO perspective, terms like "pyrimidine derivatives in drug discovery" and "piperazine-based compounds" are highly searched in academic and industrial databases. Researchers often look for "CAS 1203188-85-5 applications" or "synthesis of sulfonyl-linked heterocycles," reflecting the growing interest in this compound's scientific utility. By addressing these queries, this overview aims to provide a comprehensive resource for chemists, pharmacologists, and biotechnologists.

In conclusion, 4-4-(2,3-dichlorobenzenesulfonyl)piperazin-1-yl-6-(pyrrolidin-1-yl)pyrimidine represents a promising candidate for future biomedical research. Its structural versatility and potential bioactivity make it a valuable tool for exploring new drug targets and therapeutic strategies. As the scientific community continues to uncover its properties, this compound may soon find its place in the next generation of pharmaceutical innovations.